N-1,3-benzodioxol-5-yl-2-([1,2,4]triazolo[4,3-a]quinoxalin-4-ylthio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-([1,2,4]triazolo[4,3-a]quinoxalin-4-ylsulfanyl)acetamide
• InChI: InChI=1S/C18H13N5O3S/c24-16(20-11-5-6-14-15(7-11)26-10-25-14)8-27-18-17-22-19-9-23(17)13-4-2-1-3-12(13)21-18/h1-7,9H,8,10H2,(H,20,24)
• InChI Key: XYODWTVEGLMXCP-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)CSC3=NC4=CC=CC=C4N5C3=NN=C5
• Molecular Formula: C18H13N5O3S
• Molecular Weight: 379.4 g/mol
• CAS No.: 1358481-18-1

Description

N-1,3-benzodioxol-5-yl-2-([1,2,4]triazolo[4,3-a]quinoxalin-4-ylthio)acetamide is a chemical compound that has become increasingly popular in scientific research due to its unique properties.

Scientific Research Applications

Synthesis and Biological Evaluation

• Synthesis of Novel Compounds

  Research has been conducted on the synthesis of derivatives related to the chemical structure of N-1,3-benzodioxol-5-yl-2-([1,2,4]triazolo[4,3-a]quinoxalin-4-ylthio)acetamide, demonstrating the potential for creating novel compounds with varied biological activities. For instance, the synthesis of [1,2,4]Triazolo[4,3-a]quinoxaline derivatives has been explored for their potential anticonvulsant properties, indicating a methodology for generating new therapeutics in this domain (Alswah et al., 2013).

• Evaluation of Biological Activities

  These synthesized compounds have been evaluated for various biological activities, such as inotropic effects, suggesting their utility in developing treatments for conditions requiring modulation of heart muscle contractility. For example, compounds with positive inotropic activity have been identified, offering insights into the development of novel heart failure treatments (Zhang et al., 2008).

Pharmacological Investigations

• Potential Antidepressant Agents

  Some compounds derived from the [1,2,4]triazolo[4,3-a]quinoxaline scaffold have shown promise as rapid-onset antidepressants due to their activity in behavioral despair models in rats, suggesting a new avenue for antidepressant drug development (Sarges et al., 1990).

• Adenosine Receptor Antagonists

  Additionally, these compounds have been explored for their affinity towards adenosine receptors, indicating potential applications in treating disorders related to adenosine dysregulation, such as certain types of cancer and neurodegenerative diseases (Sarges et al., 1990).

Mechanism of Action

Target of Action

Compounds with similar structures, such as 1,2,4-triazolo-thiadiazines, have been reported to exhibit diverse pharmacological activities, including anticancer, antimicrobial, analgesic and anti-inflammatory, antioxidant, antiviral, and enzyme inhibitory effects .

Mode of Action

It is known that the ability of hydrogen bond accepting and donating characteristics makes this core a much précised pharmacophore with a bioactive profile, as it can make specific interactions with different target receptors .

Biochemical Pathways

Compounds with similar structures have been reported to affect various biochemical pathways, leading to their diverse pharmacological activities .

Result of Action

Compounds with similar structures have been reported to exhibit cytotoxic activities against certain cancer cell lines .